Di-n-butyltin bis(3-amino-4-methylbenzoate)

• CAS RN: 141368-91-4
• Molecular Formula: C24H34N2O4Sn
• Molecular Weight: 533.2 g/mol
• IUPAC Name: [(3-amino-4-methylbenzoyl)oxy-dibutylstannyl] 3-amino-4-methylbenzoate
• InChI: InChI=1S/2C8H9NO2.2C4H9.Sn/c2*1-5-2-3-6(8(10)11)4-7(5)9;2*1-3-4-2;/h2*2-4H,9H2,1H3,(H,10,11);2*1,3-4H2,2H3;/q;;;;+2/p-2
• InChI Key: BOBXEBITHZKWLW-UHFFFAOYSA-L
• SMILES: CCCC[Sn](CCCC)(OC(=O)C1=CC(=C(C=C1)C)N)OC(=O)C2=CC(=C(C=C2)C)N
• synonyms: DBTBSMB; di-n-butyltin bis(3-amino-4-methylbenzoate)

Description

Di-n-butyltin bis(3-amino-4-methylbenzoate) is a chemical compound that belongs to the organotin family. It is commonly used in scientific research for its unique properties and applications.

Mechanism Of Action

Di-n-butyltin bis(3-amino-4-methylbenzoate) is a potent inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for breaking down the neurotransmitter acetylcholine, which is essential for proper nerve function. By inhibiting acetylcholinesterase, di-n-butyltin bis(3-amino-4-methylbenzoate) can disrupt nerve function and cause a range of physiological effects.

Biochemical And Physiological Effects

Di-n-butyltin bis(3-amino-4-methylbenzoate) has been shown to cause a range of biochemical and physiological effects in laboratory studies. It can disrupt nerve function, leading to muscle weakness, tremors, and convulsions. It can also cause respiratory distress, gastrointestinal problems, and cardiovascular effects.

Advantages And Limitations For Lab Experiments

Di-n-butyltin bis(3-amino-4-methylbenzoate) has several advantages for laboratory experiments. It is highly stable and can be stored for long periods without degradation. It is also relatively easy to synthesize and purify. However, di-n-butyltin bis(3-amino-4-methylbenzoate) can be toxic to laboratory animals and must be handled with care. It also has limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on di-n-butyltin bis(3-amino-4-methylbenzoate). One area of interest is its potential use as a pesticide or herbicide. It has been shown to have potent insecticidal and herbicidal properties, and further research could explore its potential for agricultural applications. Another area of interest is its potential use in the treatment of neurological disorders. Its ability to inhibit acetylcholinesterase could make it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. Finally, further research could explore the potential environmental impacts of di-n-butyltin bis(3-amino-4-methylbenzoate) and its interactions with other chemicals in the environment.

Synthesis Methods

Di-n-butyltin bis(3-amino-4-methylbenzoate) can be synthesized by reacting di-n-butyltin oxide with 3-amino-4-methylbenzoic acid in the presence of a catalyst. The reaction takes place at high temperature and pressure, and the resulting product is then purified through recrystallization.

Scientific Research Applications

Di-n-butyltin bis(3-amino-4-methylbenzoate) has a wide range of scientific research applications. It is commonly used as a reagent in organic synthesis and as a catalyst in various chemical reactions. It is also used in the preparation of polymeric materials, such as polyurethanes and polyesters.